Cas no 24779-68-8 (2-(adamantan-1-yl)propanedioic acid)

2-(adamantan-1-yl)propanedioic acid Properties

Names and Identifiers

• 2-Adamantan-malonic acid
• Tricyclo[3.3.1.13,7]dec-1-ylpropanedioic acid
• 2-(1-adamantyl)propanedioic Acid
• 1-(5-BROMOPYRIMIDIN-2-YL)-4-PIPERIDINONE
• 1-Adamantylmalonic acid
• 1-Adamantylmalonsaeure
• 2-ADAMANTAN-1-YL-MALONIC ACID
• 2-adamantanylpropanedioic acid
• Adamant-1-yl-malonsaeure
• Tricyclo[3.3.1.1(3,7)]dec-1-ylpropanedioic acid
• 2-(adamantan-1-yl)propanedioic acid
• DTXSID80357448
• A26555
• AKOS000268629
• Z56880523
• 2-Adamantanmalonic acid
• CBDivE_003341
• AC-9609
• EN300-74659
• SCHEMBL4028622
• SR-01000197250
• 24779-68-8
• adamantylmalonic acid
• SR-01000197250-1
• FT-0638453
• Oprea1_797207
• tricyclo[3.3.1.1~3,7~]dec-1-ylpropanedioic acid
• G49403
• STL268903
• ALBB-035071
• +Expand

• MDL： MFCD00188498
• InChIKey： PJDWEIFODWCDAV-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H18O4/c14-11(15)10(12(16)17)13-4-7-1-8(5-13)3-9(2-7)6-13/h7-10H,1-6H2,(H,14,15)(H,16,17)
• SMILES： OC(=O)C(C(O)=O)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 238.12100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 238.12050905g/mol
• Heavy Atom Count: 17
• Complexity: 318
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• LogP: 1.98820
• PSA: 74.60000
• Melting Point: 188-192 ºC
• Density: 1.357

2-(adamantan-1-yl)propanedioic acid Security Information

2-(adamantan-1-yl)propanedioic acid Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%